Cas no 38405-71-9 (1H-Pyrazole-3-carboxylic acid, 5-chloro-4-formyl-1-phenyl-, ethyl ester)
38405-71-9 structure
Product Name:1H-Pyrazole-3-carboxylic acid, 5-chloro-4-formyl-1-phenyl-, ethyl ester
CAS No:38405-71-9
MF:C13H11ClN2O3
MW:278.69104218483
CID:1489003
PubChem ID:3548473
Update Time:2025-04-21
1H-Pyrazole-3-carboxylic acid, 5-chloro-4-formyl-1-phenyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-3-carboxylic acid, 5-chloro-4-formyl-1-phenyl-, ethyl ester
- ethyl 5-chloro-4-formyl-1-phenyl-1H-pyrazole-3-carboxylate
- 38405-71-9
- WS-00584
- E71351
- STL485961
- AKOS001574428
- SCHEMBL6123645
- MFCD00806180
-
- Inchi: 1S/C13H11ClN2O3/c1-2-19-13(18)11-10(8-17)12(14)16(15-11)9-6-4-3-5-7-9/h3-8H,2H2,1H3
- InChI Key: IQXMWLSTWYGEGZ-UHFFFAOYSA-N
- SMILES: ClC1=C(C=O)C(C(=O)OCC)=NN1C1C=CC=CC=1
Computed Properties
- Exact Mass: 278.04593
- Monoisotopic Mass: 278.0458199g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 334
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 61.2Ų
Experimental Properties
- PSA: 61.19
1H-Pyrazole-3-carboxylic acid, 5-chloro-4-formyl-1-phenyl-, ethyl ester Related Literature
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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